1-Acetyl-2-methylpiperidine-2-carboxylic acid
Overview
Description
1-Acetyl-2-methylpiperidine-2-carboxylic acid, also known as AMPCA, is a carboxylic acid derived from the piperidine family of compounds. It is an important intermediate in the synthesis of various pharmaceuticals, pesticides, and other chemicals. It has also been used in scientific research to study the mechanism of action of drugs, the biochemical and physiological effects of drugs, and to study the advantages and limitations of laboratory experiments.
Mechanism of Action
The mechanism of action of 1-Acetyl-2-methylpiperidine-2-carboxylic acid is not fully understood, but it has been suggested that it acts as an inhibitor of certain enzymes involved in drug metabolism. It is thought to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. Inhibition of these enzymes can lead to increased drug concentrations in the body and can result in increased therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-Acetyl-2-methylpiperidine-2-carboxylic acid are not fully understood. However, it has been suggested that it may have anti-inflammatory, anti-oxidant, and anti-cancer effects. Additionally, it has been suggested that it may have a role in the regulation of neurotransmitter release, as well as a role in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
The use of 1-Acetyl-2-methylpiperidine-2-carboxylic acid in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications. Additionally, it is relatively stable and does not require special handling or storage conditions. However, there are some limitations to using 1-Acetyl-2-methylpiperidine-2-carboxylic acid in laboratory experiments. It is a relatively weak inhibitor of cytochrome P450 enzymes, and it has a relatively short half-life in the body. Additionally, it can be toxic at high concentrations.
Future Directions
There are several potential future directions for the use of 1-Acetyl-2-methylpiperidine-2-carboxylic acid in scientific research. It could be used to study the effects of drug metabolism on the body, as well as the pharmacokinetics of drugs. Additionally, it could be used to study the mechanism of action of drugs and the biochemical and physiological effects of drugs. Additionally, it could be used to study the advantages and limitations of laboratory experiments, as well as the synthesis of various pharmaceuticals, pesticides, and other chemicals. Finally, it could be used to study the effects of 1-Acetyl-2-methylpiperidine-2-carboxylic acid on the regulation of neurotransmitter release and gene expression.
Scientific Research Applications
1-Acetyl-2-methylpiperidine-2-carboxylic acid has been used in numerous scientific research applications, such as the study of the mechanism of action of drugs, the biochemical and physiological effects of drugs, and the advantages and limitations of laboratory experiments. It has also been used to study the pharmacokinetics of drugs and to study the effects of drug metabolism on the body. Additionally, 1-Acetyl-2-methylpiperidine-2-carboxylic acid has been used in the synthesis of various pharmaceuticals, pesticides, and other chemicals.
properties
IUPAC Name |
1-acetyl-2-methylpiperidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3/c1-7(11)10-6-4-3-5-9(10,2)8(12)13/h3-6H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGRRDHOIAQCWSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCCC1(C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetyl-2-methylpiperidine-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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